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Compound of Interest

Compound Name:
Sodium 4-(1,1-

dimethylpropyl)phenolate

CAS No.: 31366-95-7

Cat. No.: B1629987

Get Quote

Executive Summary & Immediate Safety Directive
Sodium 4-(1,1-dimethylpropyl)phenolate (CAS: 31366-95-7), also known as Sodium p-tert-

amylphenoxide, presents a dual-hazard profile often mishandled in standard laboratory

workflows. It is a corrosive organic base that hydrolyzes into p-tert-amylphenol, a substance

highly toxic to aquatic life with long-lasting effects.

CRITICAL PROHIBITION:

DO NOT DISPOSE OF VIA SINK OR MUNICIPAL DRAIN. Even if neutralized to pH 7, the

resulting parent phenol is insoluble in water and will precipitate, clogging plumbing and violating

EPA Clean Water Act mandates regarding aquatic toxins.
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Chemical Hazard Assessment (The "Why")
To dispose of this substance safely, you must understand its behavior in solution. This is not a

simple inorganic base like NaOH; it is a salt of a hydrophobic weak acid.

Property Data Operational Implication

CAS Number
31366-95-7 (Salt) / 80-46-6

(Parent Phenol)

Use parent phenol CAS for

toxicity data lookup.

GHS Classification
Skin Corr.[1][2][3] 1B; Aquatic

Chronic 2

Causes severe burns;

dangerous to environment.

Acidity (pKa) ~10.2 (Parent Phenol)

The salt is a strong base.

Adding acid regenerates the

phenol.

Solubility
Salt: Water Soluble Parent

Phenol: Insoluble

The Precipitation Trap:

Neutralizing an aqueous

solution of this salt precipitates

the solid phenol (oily/sticky

solid).

The "Precipitation Trap" Mechanism
The diagram below illustrates why standard "neutralize and dump" protocols fail for this specific

compound.
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Initial State (High pH)

Action: Acidification

Result (Neutral pH)Sodium p-tert-amylphenoxide
(Water Soluble)

p-tert-amylphenol
(INSOLUBLE PRECIPITATE)

Hydrolysis

Add H+ (HCl/H2SO4)

HAZARD:
1. Plumbing Clogs
2. Aquatic Toxicity

3. Separation Phase

Click to download full resolution via product page

Figure 1: The chemical mechanism converting the soluble salt into an insoluble, toxic

precipitate upon neutralization.

Step-by-Step Disposal Protocols
Choose the protocol below that matches the physical state of your waste.

Protocol A: Solid Waste (Pure Substance)
Best for: Expired stock bottles or solid spill cleanup residues.

Container Selection: Use the original container if intact.[1] If transferring, use a High-Density

Polyethylene (HDPE) wide-mouth jar.

Labeling: Apply a hazardous waste label with the following identifiers:

Chemical Name: Sodium 4-(1,1-dimethylpropyl)phenolate.[4]

Hazards: Corrosive (Solid), Toxic to Aquatic Life.

pH: Basic (>12).

Segregation: Store in the Alkaline/Base cabinet until pickup. Do not store near acids (risk of

heat generation and fume release).[2][5]
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Disposal Stream: Incineration (High BTU waste).

Protocol B: Liquid Waste (Reaction Mixtures/Solutions)
Best for: Quenched reaction mixtures or mother liquors.

Senior Scientist Note: Do not attempt to neutralize this waste stream to pH 7 solely with water

and acid. You will generate a sticky, biphasic mess that is difficult to transfer.

Option 1: The "Keep it Basic" Method (Preferred) Most industrial waste haulers accept basic

organic waste. This maintains the salt in solution, making it pumpable and easier to incinerate.

Collection: Pour into a solvent-compatible carboy (HDPE or Glass).

pH Check: Confirm pH is > 11. If < 10, add small amounts of NaOH to ensure the phenol

remains deprotonated and soluble.

Labeling: "Basic Organic Waste." List constituents: "Sodium p-tert-amylphenoxide, [Solvent

Name], Water."

Hazard Tag: Flammable (if organic solvent present), Corrosive (Base).

Option 2: The "Solvent-Assisted" Neutralization (If pH < 9 is mandated) If your facility requires

neutral waste, you must use a co-solvent to prevent precipitation.

Preparation: Ensure the waste solution contains at least 50% organic solvent (Ethanol or

Methanol are ideal).

Acidification: Slowly add 1M HCl while stirring. Monitor temperature (exothermic).

Observation: If cloudiness (precipitate) appears, stop and add more solvent until clear.

Final State: You now have a neutral organic solution of p-tert-amylphenol.

Disposal: Classify as Non-Halogenated Organic Solvent Waste.

Emergency Spill Procedures
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Scenario: You drop a 500g bottle of solid Sodium 4-(1,1-dimethylpropyl)phenolate on the

floor.

PPE Upgrade: Immediately don a face shield and double nitrile gloves. Dust is severely

irritating to the respiratory tract.

Containment: Do not use water. Water will dissolve the salt and spread the contamination,

potentially hydrolyzing it to the phenol which is harder to clean.

Dry Sweep:

Cover the spill with an inert dry absorbent (Vermiculite or dry sand).

Sweep gently to avoid dust generation.

Scoop into a plastic waste pail.

Decontamination:

Once the bulk solid is removed, wipe the area with ethanol-soaked paper towels (to

solubilize any remaining phenol residues).

Follow with a soap and water wash.[3][5][6]

Waste Tag: Label the debris as "Solid Waste contaminated with Corrosive Phenolates."

Regulatory & Compliance (RCRA)
While this specific salt is not explicitly P- or U-listed under 40 CFR 261.33, it is regulated under

the Resource Conservation and Recovery Act (RCRA) via characteristics:

D002 (Corrosivity): Aqueous solutions with pH ≥ 12.5.

Aquatic Toxicity: While not a federal RCRA code, the parent phenol is a known marine

pollutant.

State Regulations: California (Title 22) and other states may classify alkylphenols as toxic

waste due to endocrine disrupting properties.
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Decision Logic for Waste Classification:

Waste Generation

Physical State?

Solid / Pure Salt Liquid / Solution

Lab Pack as
Corrosive Basic Solid Check pH

pH >= 12.5
(Corrosive D002) pH < 12.5

Dispose as
Basic Organic Waste

Preferred

Dispose as
Non-Halogenated

Organic Waste

Contains free phenol

Click to download full resolution via product page

Figure 2: Regulatory decision tree for waste stream classification.

References
Thermo Fisher Scientific. (2021).[2] Safety Data Sheet: Sodium phenoxide. Retrieved from

U.S. Environmental Protection Agency (EPA). (2024). Aquatic Life Benchmarks and

Ecological Risk Assessments for Registered Pesticides (p-tert-amylphenol). Retrieved from

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1629987/docs?utm_src=pdf-body-img#proper-disposal-procedures-sodium-4-1-1-dimethylpropyl-phenolate
https://www.fishersci.com/store/msds?partNumber=AAB2500218&productDescription=SODIUM+PHENOXIDE+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1629987?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


PubChem. (2024). Compound Summary: 4-tert-Amylphenol (Parent Compound). National

Library of Medicine. Retrieved from

Code of Federal Regulations. (2023). 40 CFR Part 261 - Identification and Listing of

Hazardous Waste.[7][8] Retrieved from

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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